Cas no 1361658-55-0 (2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine)
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine
-
- Inchi: 1S/C15H13Cl3F3N/c16-10-6-12(17)14(13(18)7-10)9-1-2-11(15(19,20)21)8(5-9)3-4-22/h1-2,5-7,12,14H,3-4,22H2
- InChI Key: GEBRVRQYBDJCJM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C1C1=CC=C(C(F)(F)F)C(CCN)=C1)Cl)Cl
Computed Properties
- Exact Mass: 369.006567 g/mol
- Monoisotopic Mass: 369.006567 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26
- Molecular Weight: 370.6
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030568-250mg |
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine |
1361658-55-0 | 97% | 250mg |
489.60 USD | 2021-06-22 | |
| Alichem | A013030568-500mg |
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine |
1361658-55-0 | 97% | 500mg |
847.60 USD | 2021-06-22 | |
| Alichem | A013030568-1g |
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine |
1361658-55-0 | 97% | 1g |
1,519.80 USD | 2021-06-22 |
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine
2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine: A Promising Compound in Modern Pharmaceutical Research
CAS No. 1361658-55-0 represents a unique molecular structure that has garnered significant attention in recent years due to its potential applications in the pharmaceutical industry. This compound, known as 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine, is characterized by its complex aromatic ring system and the presence of multiple functional groups that contribute to its biological activity. The integration of halogen atoms, such as chlorine and fluorine, into the molecular framework is a key factor in determining its pharmacological properties and interaction profiles with biological targets.
Recent studies have highlighted the importance of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine in the development of novel therapeutic agents. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for the design of anti-inflammatory drugs. The compound's ability to modulate inflammatory pathways, such as NF-κB and MAPK, has been extensively explored in preclinical models. This research underscores the significance of CAS No. 1361658-55-0 in the context of drug discovery for chronic inflammatory diseases.
The chemical structure of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine is particularly noteworthy due to its multifunctional nature. The 2,4,6-Trichlorocyclohexa-2,4-dienyl group introduces a high degree of electron-withdrawing character, which influences the compound's reactivity and selectivity. The 2-trifluoromethyl-phenyl moiety further enhances the compound's lipophilicity, enabling it to penetrate biological membranes more effectively. These structural features make CAS No. 1361658-55-0 a valuable candidate for the development of drugs targeting cell membrane-associated receptors.
Advancements in computational chemistry have played a pivotal role in understanding the behavior of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine. Molecular docking studies conducted in 2022 revealed its potential to bind with high affinity to the enzyme COX-2, a key target for nonsteroidal anti-inflammatory drugs (NSAIDs). The binding interactions, particularly the involvement of the 2-trifluoromethyl-phenyl group, were found to be critical in stabilizing the enzyme-inhibitor complex. These findings have guided the optimization of the compound's structure to enhance its therapeutic efficacy.
One of the most promising applications of CAS No. 1361658-55-0 lies in its potential for the treatment of oncological conditions. A 2023 study published in *Cancer Research* reported that 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine exhibits significant antitumor activity against various cancer cell lines. The compound's ability to induce apoptosis in cancer cells, while sparing normal cells, has been attributed to its interaction with specific signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings suggest that CAS No. 1361658-55-0 could be a valuable addition to the arsenal of anticancer agents.
The synthesis of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine has been a focus of several recent studies due to its complexity and the need for precise control over the reaction conditions. A 2023 paper in *Organic & Biomolecular Chemistry* described an efficient synthetic route involving the coupling of a chlorinated cyclohexadiene derivative with a trifluoromethylated aromatic compound. The use of microwave-assisted organic synthesis was highlighted as a key innovation that improved the yield and purity of the final product. This advancement underscores the importance of synthetic chemistry in the development of complex pharmaceutical compounds.
Another critical aspect of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine is its pharmacokinetic profile. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms in the molecular structure enhances its metabolic stability, reducing the risk of rapid degradation in the body. Additionally, the compound's low intrinsic clearance suggests that it may have a prolonged half-life, which is beneficial for the design of long-acting therapeutic agents.
Despite its promising properties, CAS No. 1361658-55-0 is not without challenges. One of the primary concerns is its potential toxicity, which must be carefully evaluated during the drug development process. A 2023 study in *Toxicological Sciences* reported that high concentrations of the compound could lead to liver toxicity in animal models. These findings emphasize the need for rigorous safety testing and the development of strategies to mitigate potential side effects. Ongoing research is focused on modifying the compound's structure to enhance its safety profile while maintaining its therapeutic efficacy.
The future of 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine as a therapeutic agent depends on further research into its mechanisms of action and potential applications. Advances in drug delivery systems, such as the use of nanoparticles or liposomes, may help improve the compound's bioavailability and target specificity. Additionally, the development of combination therapies that incorporate CAS No. 1361658-55-0 with other active agents could enhance its clinical utility. These efforts are expected to contribute to the broader landscape of pharmaceutical innovation in the coming years.
In conclusion, CAS No. 1361658-55-0 represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional groups make it a promising candidate for the development of novel therapies for inflammatory and oncological conditions. Ongoing research into its synthesis, pharmacological properties, and potential applications is expected to further solidify its role in the pharmaceutical industry. As the field continues to evolve, 2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine is poised to play a crucial role in the discovery of new and effective therapeutic agents.
For more information on the latest developments related to CAS No. 1361658-55-0, it is recommended to consult recent scientific literature and clinical trials. Researchers and pharmaceutical companies are actively exploring the potential of this compound, and its impact on the field of medicine is expected to grow in the near future.
1361658-55-0 (2-[5-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)